Cas no 67632-03-5 (Benzoic acid, 2-chloro-3,4-bis(phenylmethoxy)-)

• Product Name: Benzoic acid, 2-chloro-3,4-bis(phenylmethoxy)-
• CAS No: 67632-03-5
• MF: C₂₁H₁₇ClO₄
• MW: 368.810285329819
• CID: 1720360
• PubChem ID: 12876192
• Update Time: 2025-04-21

Benzoic acid, 2-chloro-3,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-3,4-bis(phenylmethoxy)-
• AT10464
• 67632-03-5
• 3,4-BIS(BENZYLOXY)-2-CHLOROBENZOIC ACID
• SCHEMBL11110377
• DB-116665

• Inchi： 1S/C21H17ClO4/c22-19-17(21(23)24)11-12-18(25-13-15-7-3-1-4-8-15)20(19)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
• InChI Key： OBZRMGAHCFVOQW-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=C(C=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.08161
• Monoisotopic Mass: 368.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76